Cas no 1214358-13-0 (5-Chloro-6-(pyridin-4-yl)nicotinic acid)

• Product Name: 5-Chloro-6-(pyridin-4-yl)nicotinic acid
• CAS No: 1214358-13-0
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4909051
• Update Time: 2025-10-29

5-Chloro-6-(pyridin-4-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(pyridin-4-yl)nicotinic acid
• 3-chloro-[2,4'-bipyridine]-5-carboxylic acid
• 5-Chloro-6-(pyridin-4-yl)nicotinic acid

• Inchi： 1S/C11H7ClN2O2/c12-9-5-8(11(15)16)6-14-10(9)7-1-3-13-4-2-7/h1-6H,(H,15,16)
• InChI Key： KFARCXAAVDDOFV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 234.02
• Monoisotopic Mass: 234.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Chloro-6-(pyridin-4-yl)nicotinic acid

5-Chloro-6-(pyridin-4-yl)nicotinic acid (CAS No. 1214358-13-0): A Comprehensive Overview

5-Chloro-6-(pyridin-4-yl)nicotinic acid, identified by the CAS registry number 1214358-13-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acid derivatives, which are known for their diverse biological activities and applications in drug development. The structure of 5-Chloro-6-(pyridin-4-yl)nicotinic acid comprises a nicotinic acid backbone with a chlorine substituent at the 5-position and a pyridinyl group at the 6-position, making it a unique member of this chemical family.

The synthesis of 5-Chloro-6-(pyridin-4-yl)nicotinic acid involves multi-step organic reactions, often employing methodologies such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to synthesize this compound. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions, thereby improving yield and purity.

Nicotinic acid derivatives, including 5-Chloro-6-(pyridin-4-yl)nicotinic acid, have been extensively studied for their potential in various therapeutic areas. One of the most promising applications is in the development of anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by modulating key inflammatory pathways, such as the NF-kB signaling cascade. This makes it a potential candidate for treating conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Chloro-6-(pyridin-4-yil)nicotinic acid has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing reactive oxygen species (ROS), which are implicated in various diseases, including cardiovascular disorders and neurodegenerative diseases. Recent research has demonstrated that this compound can effectively scavenge ROS, thereby protecting cells from oxidative stress.

The pharmacokinetic profile of 5-Chloro-6-(pyridin-yil)nicotinic acid is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for optimizing its therapeutic potential. Studies using in vitro models have revealed that this compound has moderate solubility and permeability, suggesting that it may require formulation strategies to enhance bioavailability.

Nicotinic acid derivatives, including CAS No. 1214358-y3-y0, have also been explored for their potential in cancer therapy. Recent studies have shown that this compound can induce apoptosis in cancer cells by targeting specific oncogenes and tumor microenvironment components. The ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for anticancer drug development.

The environmental impact of synthetic compounds like 5-Chloro-y-(pyridin-yil)nicotinic acid is another critical consideration. Researchers have evaluated its biodegradability and ecotoxicity to ensure that its use does not pose risks to ecosystems. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation, reducing its persistence in the environment.

In conclusion, 5-Chloro-y-(pyridin-yil)nicotinic acid (CAS No. 12y4y8-y3-y0) represents a valuable addition to the arsenal of nicotinic acid derivatives with diverse biological activities and therapeutic potentials. Ongoing research continues to uncover new applications and optimize its properties for clinical use.